Cas no 1557712-83-0 (6-Methyl-2,3-dihydro-1h-indene-1-thiol)

• Product name: 6-Methyl-2,3-dihydro-1h-indene-1-thiol
• CAS No: 1557712-83-0
• MF: C₁₀H₁₂S
• MW: 164.267281532288
• CID: 5692750
• PubChem ID: 81785842

6-Methyl-2,3-dihydro-1h-indene-1-thiol Chemical and Physical Properties

Names and Identifiers

• AKOS020766787
• 1557712-83-0
• EN300-1288936
• 6-methyl-2,3-dihydro-1H-indene-1-thiol
• 1H-Indene-1-thiol, 2,3-dihydro-6-methyl-
• 6-Methyl-2,3-dihydro-1h-indene-1-thiol

• Inchi： 1S/C10H12S/c1-7-2-3-8-4-5-10(11)9(8)6-7/h2-3,6,10-11H,4-5H2,1H3
• InChI Key： TVNFOGOVRAGWEF-UHFFFAOYSA-N
• SMILES： SC1C2C=C(C)C=CC=2CC1

Computed Properties

• Exact Mass: 164.06597156g/mol
• Monoisotopic Mass: 164.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų
• XLogP3: 2.8

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 261.5±19.0 °C(Predicted)
• pka: 10.04±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes